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Compound of Interest

Compound Name: Cyclopentanol(1-13c)

Cat. No.: B12057231

Get Quote

Executive Summary
Cyclopentanol-1-13C (CAS 54808-52-5) is a stable isotope-labeled cycloalkanol where the

carbon atom bearing the hydroxyl group is enriched with Carbon-13 (

C). Unlike radioisotopes (

C), this stable isotopolog presents no radiation hazard, making it a critical tool in Quantitative
NMR (qNMR), Metabolic Flux Analysis (MFA), and Mass Spectrometry (MS) internal
standardization.

This guide moves beyond basic catalog data to provide a mechanistic understanding of the

isotope's behavior in synthesis and bioanalysis. The primary utility of this specific isomer lies in

its generated

coupling, which serves as an immutable spectral tag for tracking the hydroxyl-bearing carbon
through complex oxidative transformations.

Part 1: Physicochemical & Isotopic Specifications
The following data distinguishes the labeled variant from natural abundance cyclopentanol.

Note the mass shift and the specific NMR behavior caused by the spin-1/2
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C nucleus.

Table 1: Technical Specifications
Property Specification Notes

Chemical Name
Cyclopentanol-1-

C

Labeled at the C1 (carbinol)

position

CAS Number 54808-52-5
Specific to the 1-

C isomer

Empirical Formula

C

C

H

O

Mass shift of +1.00335 Da

Molecular Weight 87.12 g/mol vs. 86.13 g/mol (Natural)

Isotopic Enrichment
99 atom %

C

Essential for eliminating

satellite peak interference

Boiling Point 139–140 °C Negligible isotope effect on BP

Density 0.959 g/mL
Slightly higher than natural

(0.948) due to mass

Appearance Colorless viscous liquid Hygroscopic

Solubility
Ethanol, Ether, slightly in

Water

Identical solvation shell to

natural analog

Part 2: Synthesis & Manufacturing Logic
The synthesis of Cyclopentanol-1-13C is a chemoselective reduction protocol. The choice of

route is dictated by the conservation of the expensive isotopic label. We utilize

Cyclopentanone-1-13C as the precursor.
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Mechanism of Action
The synthesis employs Sodium Borohydride (NaBH

) reduction. This route is preferred over catalytic hydrogenation for labeled compounds
because it allows for stoichiometric control, minimizing waste of the labeled substrate.

Precursor: Cyclopentanone-1-13C (Carbonyl labeled).

Reagent: NaBH

provides the hydride source.

Outcome: The carbonyl carbon (

) is reduced to a carbinol carbon (

), retaining the

C label at the C1 position.

Workflow Diagram: Reductive Synthesis

Precursor:
Cyclopentanone-1-13C

Reagent:
NaBH4 / MeOH

(0°C -> RT)

 Solubilization Intermediate:
Alkoxyborate Complex

 Hydride Transfer Quench:
Dilute HCl

 Hydrolysis Product:
Cyclopentanol-1-13C

(>99% Purity)

 Extraction & Distillation

Click to download full resolution via product page

Figure 1: Step-wise reductive synthesis preserving the isotopic label at C1.

Part 3: Analytical Characterization (Self-Validating
Protocols)
To ensure the integrity of the label, researchers must validate the compound using Nuclear

Magnetic Resonance (NMR). The presence of the

C label at C1 introduces specific splitting patterns that act as a purity check.

C-NMR Validation
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Natural Abundance: C1 appears at ~74 ppm as a small singlet.

Labeled (54808-52-5): C1 appears as a massive singlet at ~74 ppm (relative to solvent).

Validation Check: If the enrichment is <99%, you will see significant satellite peaks or a lower

signal-to-noise ratio than calculated.

H-NMR Validation (The Coupling "Clock")
This is the most critical self-validating check. The proton attached to C1 (the methine proton)

will couple to the

C nucleus.

Observation: The H1 signal (typically ~4.3 ppm) will split into a doublet (d).

Coupling Constant (

): You must observe a coupling constant of 140–150 Hz.

Interpretation:

If you see a singlet at 4.3 ppm: The compound is not labeled (Natural Abundance).

If you see a doublet with

Hz: The label is confirmed at C1.

Part 4: Applications in Drug Metabolism &
Mechanistic Studies
Cyclopentanol-1-13C is primarily used as a metabolic probe and internal standard. Its utility

stems from the stability of the C-C bond and the traceability of the C-O bond.

Application A: Metabolic Flux Analysis (Oxidation
Tracking)
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In drug metabolism (DMPK), cyclopentyl rings are common motifs (e.g., in certain kinase

inhibitors). Researchers use the labeled alcohol to track oxidative metabolism by Cytochrome

P450 or Alcohol Dehydrogenase (ADH).

Pathway: Cyclopentanol-1-13C

Cyclopentanone-1-13C.

Detection: The shift in the

C-NMR signal from ~74 ppm (alcohol) to ~220 ppm (ketone) provides a quantifiable readout
of metabolic turnover without interference from endogenous background.

Application B: Mass Spectrometry Internal Standard
In LC-MS/MS assays, the labeled compound serves as an ideal internal standard (IS).

Mass Shift: The +1 Da shift (M+1) moves the analyte away from the natural abundance

envelope of the target analyte, assuming high resolution.

Co-elution: Because it is a

C isotope (not Deuterium), it exhibits no chromatographic isotope effect. It will co-elute
perfectly with the non-labeled drug, ensuring identical ionization suppression/enhancement
profiles.

Diagram: Metabolic Tracer Logic
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Substrate:
Cyclopentanol-1-13C

(m/z 87)

Enzyme:
Alcohol Dehydrogenase

(ADH)

 Oxidative Attack

Metabolite:
Cyclopentanone-1-13C

(m/z 85)

 -2H (Oxidation)

Analysis:
LC-MS/MS or qNMR

(Detection of M+1 Shift)

 Quantification

Click to download full resolution via product page

Figure 2: Metabolic tracking of ring oxidation. Note the mass transition from 87 to 85, retaining

the +1 heavy isotope.

Part 5: Handling, Stability & Safety
While stable isotopes are non-radioactive, the chemical toxicity of cyclopentanol remains.

Hygroscopicity: The hydroxyl group makes the compound hygroscopic.

Protocol: Store under inert gas (Nitrogen or Argon) in a desiccator. Moisture uptake will

complicate qNMR weighing.
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Chemical Stability: Stable at room temperature, but avoid strong oxidizing agents (e.g.,

Chromic acid) unless intended for reaction.

Safety Profile:

Flammable: Flash point ~51°C.

Irritant: Causes skin and eye irritation.[1] Use standard PPE (Nitrile gloves, safety

goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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